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Compound of Interest

Compound Name: AICAR phosphate

Cat. No.: B10779539 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

AICAR (5-Aminoimidazole-4-carboxamide-1-β-D-ribofuranoside), also known as Acadesine, is

a cell-permeable adenosine analog.[1][2] Upon entering the cell, it is phosphorylated by

adenosine kinase to form ZMP (5-aminoimidazole-4-carboxamide ribonucleotide), a

monophosphorylated derivative.[3][4] ZMP is an analog of adenosine monophosphate (AMP)

and acts as an allosteric activator of AMP-activated protein kinase (AMPK).[5][6] AMPK is a

crucial cellular energy sensor that plays a central role in regulating glucose and lipid

metabolism.[2] Consequently, AICAR is widely used in research to study metabolic regulation,

insulin resistance, and cellular energy homeostasis.[1][7] This document provides a detailed

protocol for the preparation of AICAR phosphate stock solutions for research use.

Quantitative Data Summary
The chemical and solubility properties of AICAR and its phosphorylated form are summarized

below. Researchers should always refer to the batch-specific data on the manufacturer's

certificate of analysis.
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Property AICAR (AICA-Riboside)
AICAR Phosphate (ZMP /
AICA-ribonucleotide)

Molecular Formula C₉H₁₄N₄O₅[8] C₉H₁₅N₄O₈P (free acid)[6]

Molecular Weight (MW) ~258.2 g/mol [1][8] ~338.2 g/mol (free acid)[6]

Appearance Tan or Crystalline Solid[5][8]
Crystallized or lyophilized

sodium salt[6]

Solubility in Water

>7 mg/mL[5] ~19.37 mg/mL

(75 mM) ~2.5 mg/mL in PBS

(pH 7.2)[8]

80 mg/mL (224.57 mM)[9] 71

mg/mL[10]

Solubility in DMSO
~20 mg/mL[8] ~19.37 mg/mL

(75 mM) 40 mg/mL[1]
75 mg/mL[9] 71 mg/mL[10]

Storage (Lyophilized)
-20°C for ≥4 years,

desiccated[8][11]

-20°C for 3 years, keep from

moisture[9]

Storage (Solution)
-20°C for up to 3 months[11]

-80°C for up to 1 year[9]

-20°C for 1 month; -80°C for 6

months[7]

Experimental Protocols
This section details the necessary materials and the step-by-step procedure for preparing a

concentrated stock solution of AICAR phosphate.

Materials and Equipment
AICAR phosphate powder

Sterile, nuclease-free deionized water (diH₂O) or Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Water bath or heat block set to 37°C (optional)

Sonicator (optional)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol: Preparation of a 75 mM AICAR Stock Solution
This protocol provides an example for reconstituting a 25 mg vial of AICAR (MW ~258.23 g/mol

) to a 75 mM stock solution. Adjust calculations based on the specific molecular weight of your

AICAR phosphate compound.

Pre-warming and Equilibration:

Before opening, allow the vial of lyophilized AICAR phosphate powder to equilibrate to

room temperature for 15-20 minutes. This prevents condensation from forming inside the

vial.

Solvent Addition:

To prepare a 75 mM stock solution from 25 mg of AICAR (MW 258.23 g/mol ), add 1.29

mL of sterile diH₂O.[1] For other concentrations, use a molarity calculator.

Alternatively, for a DMSO stock, consult the manufacturer's data sheet for solubility, as it

can be higher than in water.[8][9][10]

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes to dissolve the powder.

Visually inspect the solution for any remaining precipitate. The appearance should be a

clear to yellow/brown solution.[1]

If precipitation is observed, warm the tightly capped vial at 37°C for 10-15 minutes.[1][7]

Following warming, agitate the solution by vortexing again to ensure complete dissolution.

[1] Sonication can also be used to aid dissolution if necessary.[9]

Aliquoting and Storage:

Once the AICAR phosphate is fully dissolved, dispense the stock solution into single-use

aliquots in sterile microcentrifuge tubes or cryovials.
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Aliquoting is critical to avoid multiple freeze-thaw cycles, which can lead to degradation of

the compound.[1]

Store the aliquots at -20°C or -80°C. For aqueous solutions, storage at -20°C for up to one

month or -80°C for up to six months is recommended.[7] Some sources suggest that

aqueous solutions should not be stored for more than one day.[8]

Preparation of Working Solution:

For cell-based assays, dilute the stock solution to the final working concentration (typically

0.1-2 mM) using the appropriate cell culture medium.[1][7]

Ensure the final concentration of the solvent (e.g., DMSO) is not toxic to the cells.
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Caption: Intracellular activation of AMPK by AICAR.
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Caption: Workflow for preparing AICAR phosphate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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